4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-5-methylpyrimidine

• IUPAC Name: 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-methylpyrimidine
• InChI: InChI=1S/C13H15ClN6/c1-10-6-15-9-18-12(10)19-2-4-20(5-3-19)13-16-7-11(14)8-17-13/h6-9H,2-5H2,1H3
• InChI Key: SBRHFAOYQLOFGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCN(CC2)C3=NC=C(C=N3)Cl
• Molecular Formula: C13H15ClN6
• Molecular Weight: 290.75 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring consisting of carbon and nitrogen atoms. It also contains a piperazine ring, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings (pyrimidine and piperazine) and functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar pyrimidine and piperazine rings could impact its solubility.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many drugs containing piperazine rings act on the central nervous system.

Future Directions

The future research directions would likely involve studying the biological activity of this compound and optimizing its properties for potential applications. This could involve modifying the structure to improve its efficacy or reduce side effects.